Cas no 143536-99-6 (4-Methoxyphenyl 2,3,4,6-Tetra-O-benzyl-β-D-galactopyranoside)

4-Methoxyphenyl 2,3,4,6-Tetra-O-benzyl-β-D-galactopyranoside structure
143536-99-6 structure
Product Name:4-Methoxyphenyl 2,3,4,6-Tetra-O-benzyl-β-D-galactopyranoside
CAS No:143536-99-6
MF:C41H42O7
MW:646.76799249649
MDL:MFCD06797131
CID:108409
PubChem ID:87557951
Update Time:2025-04-18

4-Methoxyphenyl 2,3,4,6-Tetra-O-benzyl-β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

    • (2R,3S,4S,5R,6S)-3,4,5-Tris(benzyloxy)-2-((benzyloxy)methyl)-6-(4-methoxyphenoxy)tetrahydro-2H-pyran
    • 4-Methoxyphenyl 2,3,4,6-Tetra-O-benzyl-beta-D-galactopyranoside
    • 4-Methoxyphenyl-2,3,4,6-tetra-O-benzyl-β-D-galactopyranoside
    • b-D-Galactopyranoside,4-methoxyphenyl 2,3,4,6-tetrakis-O-(phenylmethyl)-
    • 4-Methoxyphenyl 2,3,4,6-Tetra-O-benzyl-β-D-galactopyranoside
    • 4-Methoxyphenyl2,3,4,6-tetra-O-benzyl-b-D-galactopyranoside
    • C41H42O7
    • 4-METHOXYPHENYL2,3,4,6-TETRA-O-BENZYL-BETA-D-GALACTOPYRANOSIDE
    • W0216
    • M1588
    • 4-Methoxyphenyl-2,3,4,6-tetra-O-benzyl-beta-D-galactopyranoside
    • 4-Methoxyphenyl 2-O,3-O,4-O,6-O-tetrabenzyl-beta-D-galactopyranoside
    • CS-0214530
    • AKOS015919189
    • AS-74735
    • (2R,3S,4S,5R,6S)-3,4,5-TRIS(BENZYLOXY)-2-[(BENZYLOXY)METHYL]-6-(4-METHOXYPHENOXY)OXANE
    • 4-Methoxyphenyl-2,3,4,6-tetra-O-benzyl-b-D-galactopyranoside
    • T71772
    • 143536-99-6
    • (2S,3R,4S,5S,6R)-2-(4-methoxyphenoxy)-3,4,5-tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxane
    • MFCD06797131
    • 4-Methoxyphenyl 2,3,4,6-Tetra-O-benzyl-
    • A-D-galactopyranoside
    • QXYYOIDTAHLOQE-WQLDJJBGSA-N
    • 4-Methoxyphenyl 2,3,4,6-tetra-O-benzyl-b-D-galactopyranoside
    • MDL: MFCD06797131
    • Inchi: 1S/C41H42O7/c1-42-35-22-24-36(25-23-35)47-41-40(46-29-34-20-12-5-13-21-34)39(45-28-33-18-10-4-11-19-33)38(44-27-32-16-8-3-9-17-32)37(48-41)30-43-26-31-14-6-2-7-15-31/h2-25,37-41H,26-30H2,1H3/t37-,38+,39+,40-,41-/m1/s1
    • InChI Key: QXYYOIDTAHLOQE-WQLDJJBGSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 646.29300
  • Monoisotopic Mass: 646.29305367g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 16
  • Complexity: 840
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 7.3
  • Topological Polar Surface Area: 64.599

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.21±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 108.0 to 112.0 deg-C
  • Boiling Point: 746.7°C at 760 mmHg
  • Flash Point: 274.9°C
  • Refractive Index: -17.5 ° (C=1, CHCl3)
  • Solubility: Insuluble (6.3E-5 g/L) (25 ºC),
  • PSA: 64.61000
  • LogP: 7.77190
  • Solubility: Not determined

4-Methoxyphenyl 2,3,4,6-Tetra-O-benzyl-β-D-galactopyranoside Security Information

  • Regulatory Condition Code:Class Q (sugars, alkaloids, antibiotics, hormones)
  • Storage Condition:<0°C

4-Methoxyphenyl 2,3,4,6-Tetra-O-benzyl-β-D-galactopyranoside Customs Data

  • HS CODE:29389090

4-Methoxyphenyl 2,3,4,6-Tetra-O-benzyl-β-D-galactopyranoside Pricemore >>

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